Cas no 89582-17-2 (6-Methyl-1,4-diazepane)

• Product Name: 6-Methyl-1,4-diazepane
• CAS No: 89582-17-2
• MF: C₆H₁₄N₂
• MW: 114.188761234283
• MDL: MFCD09607990
• CID: 712022
• PubChem ID: 522925
• Update Time: 2025-07-29

6-Methyl-1,4-diazepane Chemical and Physical Properties

Names and Identifiers

• 6-Methyl-1,4-diazepane
• 1H-1,4-Diazepine,hexahydro-6-methyl-
• 6‐METHYL‐[1,4]DIAZEPANE 2HCL
• Hexahydro-6-methyl-1H-1,4-diazepine
• Hexahydro-6-methyl-1H-1,4-diazepine (ACI)
• MFCD09607990
• EN300-247221
• DB-359571
• 89582-17-2
• 6H-1,4-Diazepine, hexahydro-6-methyl-,
• AKOS006331096
• J-518871
• AS-39379
• F2147-1263
• DTXSID50335112
• 6-Methyl-[1,4]diazepane
• SCHEMBL2262530
• A25894

• MDL： MFCD09607990
• Inchi： 1S/C6H14N2/c1-6-4-7-2-3-8-5-6/h6-8H,2-5H2,1H3
• InChI Key： VMJOIXFVKVPLRQ-UHFFFAOYSA-N
• SMILES： N1CC(C)CNCC1

Computed Properties

• Exact Mass: 114.116
• Monoisotopic Mass: 114.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 55.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.1A^2
• XLogP3: -0.1

Experimental Properties

• Density: 0.838
• Boiling Point: 174 ºC
• Flash Point: 61 ºC
• Refractive Index: 1.4869